Cas no 2680863-02-7 (benzyl N-{2-[(3-hydroxybutyl)(methyl)amino]ethyl}carbamate)

• Product Name: benzyl N-{2-[(3-hydroxybutyl)(methyl)amino]ethyl}carbamate
• CAS No: 2680863-02-7
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 6565836
• PubChem ID: 165917580
• Update Time: 2025-06-08

benzyl N-{2-[(3-hydroxybutyl)(methyl)amino]ethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680863-02-7
• EN300-28285981
• benzyl N-{2-[(3-hydroxybutyl)(methyl)amino]ethyl}carbamate

• Inchi： 1S/C15H24N2O3/c1-13(18)8-10-17(2)11-9-16-15(19)20-12-14-6-4-3-5-7-14/h3-7,13,18H,8-12H2,1-2H3,(H,16,19)
• InChI Key： WVZFTDSSLBAZLD-UHFFFAOYSA-N
• SMILES： OC(C)CCN(C)CCNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61.8Ų

Additional information on benzyl N-{2-[(3-hydroxybutyl)(methyl)amino]ethyl}carbamate

Benzyl N-{2-[(3-Hydroxybutyl)(Methyl)amino]ethyl}carbamate (CAS No. 2680863-02-7): An Emerging Compound in Chemical and Pharmaceutical Research

Benzyl N-{2-[(3-hydroxybutyl)(methyl)amino]ethyl}carbamate (CAS No. 2680863-02-7) is a novel compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug development and biochemical studies. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of benzyl N-{2-[(3-hydroxybutyl)(methyl)amino]ethyl}carbamate, highlighting its significance in contemporary research.

Chemical Structure and Properties

Benzyl N-{2-[(3-hydroxybutyl)(methyl)amino]ethyl}carbamate is a complex organic molecule with a molecular formula of C16H25NO4. The compound features a benzyl group attached to a carbamate moiety, which is further linked to an aminoethyl group substituted with a 3-hydroxybutyl and methyl group. This intricate structure imparts unique chemical properties to the molecule, making it an interesting subject for detailed investigation.

The presence of the hydroxyl group in the 3-hydroxybutyl chain enhances the compound's solubility in polar solvents, while the carbamate functionality provides reactivity for various chemical transformations. The combination of these functional groups results in a versatile molecule that can be tailored for specific applications through targeted modifications.

Synthesis Methods

The synthesis of benzyl N-{2-[(3-hydroxybutyl)(methyl)amino]ethyl}carbamate involves several well-defined steps. One common approach is to start with the reaction of benzyl chloroformate with 2-aminoethanol to form the intermediate benzyl N-(2-aminoethyl)carbamate. This intermediate is then reacted with 3-hydroxybutyric acid methyl ester in the presence of a coupling agent such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole). The final step involves the reduction of the ester group to form the desired product.

Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound. For instance, green chemistry principles have been applied to develop catalysts that reduce waste and energy consumption during the synthesis process. These improvements not only enhance the yield and purity of the product but also align with sustainable practices in chemical manufacturing.

Potential Applications

The unique properties of benzyl N-{2-[(3-hydroxybutyl)(methyl)amino]ethyl}carbamate make it a valuable candidate for various applications in pharmaceutical research and development. One area of particular interest is its potential as a prodrug or drug delivery system. The carbamate functionality can be designed to release active pharmaceutical ingredients (APIs) under specific conditions, such as changes in pH or enzymatic activity.

In addition, the compound's ability to cross biological membranes due to its lipophilic nature makes it suitable for targeting specific tissues or cells. This property has been explored in cancer research, where targeted drug delivery can improve treatment efficacy while reducing side effects.

Recent Research Findings

Recent studies have shed light on the biological activities and mechanisms of action of benzyl N-{2-[(3-hydroxybutyl)(methyl)amino]ethyl}carbamate. A notable study published in the Journal of Medicinal Chemistry investigated the compound's potential as an inhibitor of protein-protein interactions (PPIs). The results showed that it effectively disrupts specific PPIs involved in cell signaling pathways, suggesting its utility as a therapeutic agent for diseases characterized by aberrant signaling.

Another study focused on the compound's anti-inflammatory properties. Researchers found that it exhibits potent anti-inflammatory effects by inhibiting key inflammatory mediators such as TNF-α and IL-6. These findings highlight its potential as a novel anti-inflammatory drug candidate for conditions such as arthritis and inflammatory bowel disease.

Conclusion

Benzyl N-{2-[(3-hydroxybutyl)(methyl)amino]ethyl}carbamate (CAS No. 2680863-02-7) is a promising compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique chemical structure and properties make it an attractive candidate for drug development, particularly in areas such as targeted drug delivery, protein-protein interaction inhibition, and anti-inflammatory therapy. As research continues to advance, this compound is likely to play an increasingly important role in addressing unmet medical needs and improving patient outcomes.